Intermediate Lipophilicity Compared to Parent and Phenyl Analogs
The target compound's calculated LogP of 2.0242 [1] is significantly higher than that of the unsubstituted parent imidazo[1,5-a]pyridine-1-carbaldehyde (LogP 1.14680) , yet markedly lower than the 3-phenyl analog (LogP 2.81380) [2]. This positions it in an intermediate lipophilicity range, which is often correlated with optimal permeability while avoiding the excessive lipophilicity-related liabilities (e.g., poor solubility, high metabolic clearance) associated with the phenyl derivative.
| Evidence Dimension | Calculated LogP (octanol-water partition coefficient) |
|---|---|
| Target Compound Data | LogP = 2.0242 |
| Comparator Or Baseline | Parent: LogP = 1.14680; 3-Phenyl analog: LogP = 2.81380 |
| Quantified Difference | ΔLogP vs. Parent: +0.8774; ΔLogP vs. 3-Phenyl: -0.7896 |
| Conditions | Calculated values sourced from Chemsrc and Chembase databases using consistent algorithmic methods (fragment-based calculation). |
Why This Matters
For procurement in medicinal chemistry, a LogP between 2 and 3 is often associated with balanced ADME profiles, making this compound a strategically valuable intermediate.
- [1] Chembase. 3-Cyclopropylimidazo[1,5-a]pyridine-1-carbaldehyde. LogP: 2.0242. View Source
- [2] Chemsrc. 3-Phenylimidazo[1,5-a]pyridine-1-carbaldehyde (CAS 446830-54-2). LogP: 2.81380. View Source
